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Compound of Interest

Compound Name: 1-Cyclohexyl-3-dodecylurea
CAS No.: 402939-18-8
Cat. No.: B1229559

Get Quote

CAS Number: 402939-18-8

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclohexyl-3-dodecylurea
(CDU), a potent and selective inhibitor of the soluble epoxide hydrolase (SsEH) enzyme. CDU,
also known as N-Cyclohexyl-N'-dodecylurea (NCND), has emerged as a valuable research tool
for investigating the physiological and pathophysiological roles of the sEH pathway. This
document delves into the compound's physicochemical properties, its primary mechanism of
action, potential therapeutic applications, and detailed experimental protocols. By synthesizing
technical data with field-proven insights, this guide aims to equip researchers with the
knowledge required to effectively utilize CDU in their studies.

Introduction: The Significance of Soluble Epoxide
Hydrolase Inhibition
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Soluble epoxide hydrolase (SEH) is a critical enzyme in the metabolism of endogenous lipid
signaling molecules, particularly the epoxyeicosatrienoic acids (EETs).[1] EETs, which are
metabolites of arachidonic acid formed by cytochrome P450 epoxygenases, possess a range
of beneficial biological activities, including anti-inflammatory, vasodilatory, and analgesic
properties.[2] The sEH enzyme hydrolyzes EETSs to their corresponding, and generally less
biologically active, dihydroxyeicosatrienoic acids (DHETS).[3]

Inhibition of SEH presents a compelling therapeutic strategy for a variety of diseases by
stabilizing the levels of endogenous EETs, thereby augmenting their protective effects.[1] Small
molecule inhibitors of SEH have demonstrated considerable therapeutic potential in preclinical
models of hypertension, inflammation, pain, and various cardiovascular diseases.[1][4] 1-
Cyclohexyl-3-dodecylurea (CDU) is a highly selective urea-based inhibitor of SEH that has
been instrumental in elucidating the therapeutic promise of this target.[4][5]

Physicochemical Properties of 1-Cyclohexyl-3-
dodecylurea

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research. The key properties of CDU are summarized in the table below.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chemeo.com/cid/118-834-5/1-3-Dicyclohexylurea
https://pmc.ncbi.nlm.nih.gov/articles/PMC1964503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2596069/
https://www.chemeo.com/cid/118-834-5/1-3-Dicyclohexylurea
https://www.chemeo.com/cid/118-834-5/1-3-Dicyclohexylurea
https://www.medchemexpress.com/Targets/epoxide-hydrolase.html?page=2
https://www.benchchem.com/product/b1229559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-cyclohexyl-3-dodecylurea-cdu
https://www.benchchem.com/product/b1229559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-cyclohexyl-3-dodecylurea-cdu
https://www.medchemexpress.com/Targets/epoxide-hydrolase.html?page=2
https://www.medchemexpress.com/1-cyclohexyl-3-dodecyl-urea.html
https://www.benchchem.com/product/b1229559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-cyclohexyl-3-dodecylurea-cdu
https://www.benchchem.com/product/b1229559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-cyclohexyl-3-dodecylurea-cdu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 402939-18-8 [6]
Molecular Formula C1sH38N20 [7]
Molecular Weight 310.52 g/mol [7]
IUPAC Name 1-cyclohexyl-3-dodecylurea [7]

CDU, N-Cyclohexyl-N'-
Synonyms [6]
dodecylurea, NCND

Appearance White to off-white solid [4]

N Ethanol: ~16.67 mg/mL (53.68
Solubility M) [6]
m

i ] 1.5 mg/mL (4.83 mM) in 10%
In Vivo Formulation ) [6]
EtOH + 90% Corn Oill

Mechanism of Action: Selective Inhibition of Soluble
Epoxide Hydrolase

The primary mechanism of action of CDU is the potent and selective inhibition of the soluble
epoxide hydrolase enzyme. By binding to the active site of sEH, CDU prevents the hydrolysis
of EETs to DHETSs. This leads to an accumulation of EETs in various tissues, enhancing their

beneficial downstream effects.

Anti-inflammatory,
,,,,,,,,,,, Vasodilatory,
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Figure 1: Mechanism of action of 1-Cyclohexyl-3-dodecylurea (CDU) in the sEH pathway.

It is important to note that some research suggests that CDU may possess biological activities
independent of its SEH inhibition. A study on human aortic vascular smooth muscle cells
indicated that CDU can attenuate cell proliferation through a mechanism that does not involve
SEH, suggesting the potential for off-target effects, particularly at higher concentrations.[8] This
underscores the importance of careful dose-response studies and the use of appropriate
controls in experimental design.

Therapeutic Potential and Preclinical Evidence

The ability of CDU to stabilize EETs translates to significant therapeutic potential in a range of
disease models.

Hypertension

One of the most well-documented effects of CDU is its antihypertensive activity. In a preclinical
model of angiotensin llI-induced hypertension, administration of CDU (3 mg/day, intraperitoneal
injection) for four days resulted in a significant lowering of systolic blood pressure by
approximately 30 mm Hg.[4][5] This effect is attributed to the vasodilatory properties of the
elevated EET levels.

Inflammation

Given the potent anti-inflammatory properties of EETs, SEH inhibitors like CDU are being
actively investigated for the treatment of inflammatory diseases. By preventing the degradation
of EETs, CDU can help to resolve inflammation.

Other Potential Applications

The broad biological activities of EETs suggest that sEH inhibition with CDU could be beneficial
in other therapeutic areas, including:

o Pain management: EETs have demonstrated analgesic effects.

o Cardiovascular diseases: Beyond hypertension, the protective effects of EETs on the heart
and vasculature are of significant interest.
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» Neurological disorders: Emerging research is exploring the role of SEH in the central nervous
system.

Experimental Protocols

The following protocols provide a framework for utilizing CDU in both in vitro and in vivo
settings.

In Vitro sEH Inhibition Assay (Fluorometric Method)

This protocol outlines a general procedure for determining the inhibitory activity of CDU against
SEH using a fluorogenic substrate.

Materials:

Recombinant human or murine soluble epoxide hydrolase (SEH)
e 1-Cyclohexyl-3-dodecylurea (CDU)

e Fluorogenic sEH substrate (e.g., PHOME - (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-
naphthalen-2-yl)-methyl ester)

e Assay buffer (e.g., Tris-HCI buffer, pH 7.4)

e 96-well black microplate

Fluorescence plate reader

Procedure:

Prepare a stock solution of CDU in a suitable solvent (e.g., ethanol).

Perform serial dilutions of the CDU stock solution to create a range of test concentrations.

In a 96-well black microplate, add the assay buffer.

Add a fixed concentration of recombinant sEH to each well (except for the no-enzyme
control). A concentration of 3 nM is a good starting point.[2]
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Add the various concentrations of CDU or vehicle control (e.g., DMSO) to the wells. A final
concentration of 0.1 yM CDU can be used as a positive control for significant inhibition.[2]

Incubate the plate for a short period (e.g., 10 minutes) at room temperature to allow the
inhibitor to bind to the enzyme.

Initiate the reaction by adding the fluorogenic substrate (e.g., PHOME at a final
concentration of 50 uM).[2]

Immediately begin monitoring the increase in fluorescence over time using a plate reader
(e.g., excitation at 330 nm and emission at 465 nm for PHOME).

Calculate the rate of reaction for each inhibitor concentration.

Determine the 1Cso value of CDU by plotting the percent inhibition against the logarithm of
the inhibitor concentration and fitting the data to a suitable dose-response curve.
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Figure 2: General workflow for an in vitro SEH inhibition assay.
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In Vivo Antihypertensive Study in Angiotensin ll-induced
Hypertensive Rats

This protocol describes a method to evaluate the antihypertensive effects of CDU in a rat
model.

Materials:

Male Sprague-Dawley rats

Angiotensin |l

1-Cyclohexyl-3-dodecylurea (CDU)

Vehicle (e.g., 10% Ethanol in Corn Oil)

Osmotic minipumps

Blood pressure monitoring system (e.g., tail-cuff method)

Procedure:

Acclimate the rats to the housing conditions and blood pressure measurement procedures.

e Implant osmotic minipumps subcutaneously for the continuous infusion of angiotensin Il to
induce hypertension.

» After a stabilization period, divide the hypertensive rats into treatment and control groups.

e Administer CDU (e.g., 3 mg/day) or vehicle via intraperitoneal injection for the duration of the
study (e.g., 4 days).[5]

e Monitor systolic blood pressure daily using the tail-cuff method.

» At the end of the study, collect blood and tissue samples for further analysis (e.qg.,
measurement of EET and DHET levels).
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e Analyze the blood pressure data to determine the effect of CDU treatment compared to the
vehicle control group.

Metabolism and Prodrug Characteristics

Studies on the in vitro metabolism of CDU in rat and human hepatic microsomes have revealed
that it is converted to several metabolites. The ultimate product of this metabolism is 12-(3-
cyclohexyl-ureido)-dodecanoic acid, which is also a potent sEH inhibitor but with significantly
higher water solubility.[9] This suggests that CDU may act as a prodrug, with its metabolites
contributing to its overall biological activity.[9] The initial metabolic step is likely catalyzed by
cytochrome P450 enzymes.[9]

Conclusion

1-Cyclohexyl-3-dodecylurea is a valuable pharmacological tool for researchers investigating
the soluble epoxide hydrolase pathway. Its selectivity and potency make it an excellent choice
for both in vitro and in vivo studies aimed at understanding the roles of EETs in health and
disease. While its therapeutic potential, particularly in the context of hypertension and
inflammation, is significant, researchers should remain mindful of potential off-target effects and
the compound's metabolic profile when designing and interpreting experiments. This guide
provides a solid foundation for the effective application of CDU in advancing our understanding
of SEH biology and its therapeutic implications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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